Cas no 1820649-12-4 (5-Bromo-2-acetamido-4-fluorobenzoic acid)

• Product Name: 5-Bromo-2-acetamido-4-fluorobenzoic acid
• CAS No: 1820649-12-4
• CID: 4619152
• Update Time: 2025-05-25

5-Bromo-2-acetamido-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-acetamido-4-fluorobenzoic acid

Additional information on 5-Bromo-2-acetamido-4-fluorobenzoic acid

Exploring the Potential of 5-Bromo-2-acetamido-4-fluorobenzoic Acid: CAS No.1820649-12-4

5-Bromo-2-acetamido-4-fluorobenzoic acid, identified by the CAS registry number 1820649-12-4, is a chemically synthesized compound that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound, characterized by its bromine, acetamido, and fluoro substituents on a benzoic acid backbone, exhibits unique chemical properties that make it a promising candidate for various applications.

The structure of 5-Bromo-2-acetamido-4-fluorobenzoic acid is notable for its substitution pattern, which includes a bromine atom at the 5-position, an acetamido group at the 2-position, and a fluorine atom at the 4-position on the aromatic ring. This specific arrangement of substituents contributes to its distinctive electronic and steric properties, which are critical in determining its reactivity and biological activity. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of novel therapeutics targeting specific molecular pathways.

One of the most exciting areas of research involving CAS No.1820649-12-4 is its application in anti-cancer drug development. Researchers have demonstrated that this compound exhibits significant anti-proliferative activity against various cancer cell lines, suggesting its potential as a chemotherapeutic agent. The bromine and fluorine substituents are believed to play a crucial role in enhancing the compound's bioavailability and selectivity for cancer cells over normal cells.

In addition to its anti-cancer properties, 5-Bromo-2-acetamido-4-fluorobenzoic acid has shown promise in the treatment of neurodegenerative diseases such as Alzheimer's disease. Studies have indicated that this compound can modulate key enzymes involved in amyloid-beta production, a hallmark of Alzheimer's pathology. The acetamido group is thought to contribute to this activity by enhancing the compound's ability to cross the blood-brain barrier.

The synthesis of CAS No.1820649-12-4 involves a multi-step process that typically begins with the preparation of the benzoic acid derivative followed by successive substitution reactions to introduce the bromine, acetamido, and fluoro groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From a pharmacokinetic standpoint, 5-Bromo-2-acetamido-4-fluorobenzoic acid demonstrates favorable absorption profiles in preclinical models, which is critical for its potential use as an orally administered drug. Its stability under physiological conditions further enhances its suitability for therapeutic applications.

In terms of toxicity studies, preliminary data suggest that this compound has a relatively low toxicity profile compared to existing chemotherapeutic agents. However, further long-term studies are required to fully assess its safety profile and determine appropriate dosing regimens for clinical use.

The versatility of CAS No.1820649-12-4 extends beyond its direct therapeutic applications. It serves as an valuable intermediate in the synthesis of more complex molecules with diverse biological activities. Its ability to undergo further functionalization makes it an attractive building block in medicinal chemistry.

In conclusion, 5-Bromo-2-acetamido-4-fluorobenzoic acid, with its unique chemical structure and promising biological activities, represents a significant advancement in pharmaceutical research. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovative drug development strategies aimed at addressing some of today's most challenging medical conditions.